Cas no 1824202-15-4 (3,5-Difluoro-4-vinylpyridine)

• Product Name: 3,5-Difluoro-4-vinylpyridine
• CAS No: 1824202-15-4
• MF: C₇H₅F₂N
• MW: 141.118108510971
• CID: 5522070
• PubChem ID: 74891848
• Update Time: 2025-06-08

3,5-Difluoro-4-vinylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-ethenyl-3,5-difluoro-
• 3,5-Difluoro-4-vinylpyridine

• Inchi： 1S/C7H5F2N/c1-2-5-6(8)3-10-4-7(5)9/h2-4H,1H2
• InChI Key： IIZZQEHMUCUELF-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(C=C)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Difluoro-4-vinylpyridine

Introduction to 3,5-Difluoro-4-vinylpyridine (CAS No. 1824202-15-4)

3,5-Difluoro-4-vinylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1824202-15-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The presence of both fluoro and vinyl substituents in its structure imparts unique chemical properties that make it a valuable building block for medicinal chemistry applications.

The structural motif of 3,5-Difluoro-4-vinylpyridine features a pyridine ring substituted with fluorine atoms at the 3rd and 5th positions, and a vinyl group at the 4th position. This specific arrangement enhances its reactivity and compatibility with diverse functional groups, facilitating the construction of complex molecular architectures. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, while the vinyl group provides a site for further chemical modifications, such as cross-coupling reactions.

In recent years, 3,5-Difluoro-4-vinylpyridine has been extensively explored in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorinated pyridine core mimics natural substrates or products in enzymatic reactions, enabling precise modulation of protein function. For instance, studies have demonstrated its utility in generating inhibitors of Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs), which play pivotal roles in signal transduction pathways associated with immune responses and cell proliferation.

Moreover, the compound has shown promise in the development of antiviral agents. The structural features of 3,5-Difluoro-4-vinylpyridine allow for interactions with viral proteases and polymerases, disrupting critical steps in viral replication cycles. Researchers have leveraged its scaffold to design molecules that inhibit enzymes such as HIV protease and hepatitis C virus protease. The fluoro substituents enhance binding affinity by improving hydrophobic interactions with target proteins, while the vinyl group serves as a handle for further derivatization to optimize pharmacokinetic properties.

The agrochemical sector has also benefited from the versatility of 3,5-Difluoro-4-vinylpyridine. Its incorporation into novel pesticide formulations has led to the development of more effective and environmentally sustainable solutions. By serving as a precursor for herbicides and fungicides, this compound contributes to enhancing crop protection strategies while minimizing ecological impact. The fluorinated pyridine moiety enhances the stability of agrochemicals under environmental conditions, ensuring prolonged activity against pests and pathogens.

From a synthetic chemistry perspective, 3,5-Difluoro-4-vinylpyridine is synthesized through multi-step processes that often involve fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advanced methodologies like palladium-catalyzed vinylation have been employed to introduce the vinyl group efficiently. These synthetic routes highlight the compound's importance as a key intermediate in industrial-scale production.

The pharmacokinetic profile of derivatives derived from 3,5-Difluoro-4-vinylpyridine is another area of active investigation. The fluoro substituents influence metabolic pathways by affecting enzyme selectivity, leading to improved bioavailability and reduced toxicity. Preclinical studies have demonstrated that compounds incorporating this scaffold exhibit favorable pharmacokinetic properties when tested in animal models. This underscores its potential as a lead compound or building block for drug discovery programs.

Recent advancements in computational chemistry have further accelerated the exploration of 3,5-Difluoro-4-vinylpyridine derivatives. Molecular modeling techniques predict binding interactions between this compound and biological targets with high accuracy, enabling rational drug design. Virtual screening campaigns have identified novel analogs with enhanced potency and selectivity against disease-causing proteins. Such computational approaches complement experimental efforts by providing insights into structure-activity relationships.

The role of 3,5-Difluoro-4-vinylpyridine in addressing unmet medical needs continues to expand with ongoing research efforts worldwide. Collaborative projects between academic institutions and pharmaceutical companies are uncovering new therapeutic applications for its derivatives across diverse therapeutic areas including oncology, neurology, and infectious diseases. The compound's adaptability ensures its continued relevance in an ever-evolving landscape of medicinal chemistry innovation.

In conclusion,3,5-Difluoro-4-vinylpyridine (CAS No. 1824202-15-4) represents a cornerstone molecule in modern drug discovery due to its structural versatility and functional attributes。 Its applications span multiple industries，from pharmaceuticals to agrochemicals，underscoring its significance as an intermediate。 As research progresses，the full potential of this compound is expected to be realized through interdisciplinary collaborations，leading to breakthroughs that improve global health outcomes。